Cas no 901927-16-0 (3-(2-methoxy-5-methylphenyl)-1,2-oxazole-5-carboxylic acid)

• Product name: 3-(2-methoxy-5-methylphenyl)-1,2-oxazole-5-carboxylic acid
• CAS No: 901927-16-0
• MF: C₁₂H₁₁NO₄
• MW: 233.220043420792
• CID: 6016407
• PubChem ID: 28799743

3-(2-methoxy-5-methylphenyl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxy-5-methylphenyl)-1,2-oxazole-5-carboxylic acid
• 901927-16-0
• EN300-1852659

• Inchi： 1S/C12H11NO4/c1-7-3-4-10(16-2)8(5-7)9-6-11(12(14)15)17-13-9/h3-6H,1-2H3,(H,14,15)
• InChI Key： LTTAJSAYQFBYRY-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C)=CC=1C1C=C(C(=O)O)ON=1

Computed Properties

• Exact Mass: 233.06880783g/mol
• Monoisotopic Mass: 233.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-(2-methoxy-5-methylphenyl)-1,2-oxazole-5-carboxylic acid

Comprehensive Overview of 3-(2-methoxy-5-methylphenyl)-1,2-oxazole-5-carboxylic acid (CAS No. 901927-16-0)

3-(2-methoxy-5-methylphenyl)-1,2-oxazole-5-carboxylic acid (CAS No. 901927-16-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique oxazole core and methoxy-methylphenyl substitution, is increasingly studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its structural versatility and bioactive properties, which make it a promising candidate for developing novel therapeutics.

The oxazole ring in 3-(2-methoxy-5-methylphenyl)-1,2-oxazole-5-carboxylic acid is a key functional group that contributes to its chemical reactivity and biological activity. Oxazole derivatives are widely explored for their antimicrobial, anti-inflammatory, and anticancer properties, aligning with current trends in precision medicine and targeted therapy. The presence of the carboxylic acid moiety further enhances its utility as a building block for peptide mimetics and small-molecule inhibitors, addressing growing demand in bioconjugation and drug delivery systems.

In the context of green chemistry, this compound’s synthesis and applications are being optimized to reduce environmental impact. Recent studies highlight its role in sustainable catalysis and biodegradable materials, topics highly searched in academic and industrial circles. The methoxy and methyl substituents on the phenyl ring offer tunable lipophilicity, a critical factor in ADMET profiling (Absorption, Distribution, Metabolism, Excretion, Toxicity), a frequent query among pharmacologists.

From a technical perspective, CAS No. 901927-16-0 is often referenced in patents related to heterocyclic chemistry and medicinal chemistry. Its molecular weight (263.26 g/mol) and logP value (a measure of solubility) are frequently analyzed in QSAR studies (Quantitative Structure-Activity Relationship), a hot topic in AI-driven drug design. These attributes align with searches for "oxazole derivatives in drug discovery" and "optimizing carboxylic acid bioactivity", reflecting its relevance in modern research.

Beyond pharmaceuticals, 3-(2-methoxy-5-methylphenyl)-1,2-oxazole-5-carboxylic acid is explored in material science for its potential in organic electronics and polymers. Its conjugated system and electron-withdrawing properties make it a candidate for OLEDs (Organic Light-Emitting Diodes) and photovoltaic cells, areas trending in renewable energy discussions. This dual applicability in life sciences and advanced materials underscores its interdisciplinary importance.

Analytical methods for characterizing this compound, such as HPLC, NMR, and mass spectrometry, are frequently searched by chemists. Its stability under physiological conditions and compatibility with common reagents are also key points of interest, often addressed in method development forums. The compound’s crystallinity and melting point data are valuable for formulation scientists, another niche with high search volume.

In summary, 3-(2-methoxy-5-methylphenyl)-1,2-oxazole-5-carboxylic acid (CAS No. 901927-16-0) represents a multifaceted compound bridging drug development, sustainable chemistry, and material innovation. Its structural features and adaptable properties position it at the forefront of contemporary research, answering pressing questions in bioactive heterocycles and functional materials.